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Compound of Interest

Compound Name: EN40

Cat. No.: B607303

An In-depth Technical Guide to the Physical and Mechanical Characteristics of EN40B Steel

Introduction to EN40B (722M24) Steel

EN40B, also known by its British Standard designation 722M24, is a high-tensile, chromium-
molybdenum (Cr-Mo) nitriding steel.[1][2][3] It is renowned for its suitability for the nitriding
process, a thermochemical heat treatment that diffuses nitrogen into the surface of the steel,
creating an exceptionally hard, wear-resistant case.[4][5] This case-hardening process is
performed at a relatively low temperature, which minimizes distortion and results in a scale-free
surface.[6]

Typically supplied in the hardened and tempered 'T' condition, EN40B offers a desirable
combination of high tensile strength, good toughness, and excellent ductility.[2][6] The material
maintains its surface hardness at operating temperatures up to 500°C.[7][8] These properties
make EN40B an ideal choice for high-stress components that require superior wear resistance,
high fatigue strength, and good shock resistance.[3][6][7] Common applications are found in
the automotive, aerospace, textile, and general engineering industries, including components
like crankshafts, gears, spindles, drills, and pins.[6][7]

Chemical Composition

The nominal chemical composition of EN40B steel is detailed below. The presence of
chromium and molybdenum enhances its strength, toughness, and hardenability.[1]
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Element Content (weight %)
Carbon (C) 0.20-0.30

Chromium (Cr) 2.80-3.50
Molybdenum (Mo) 0.40-0.70
Manganese (Mn) 0.40-0.70

Silicon (Si) 0.10-0.40

Nickel (Ni) 0.40 (max)

Sulfur (S) 0.040 - 0.05 (max)
Phosphorus (P) 0.035 - 0.05 (max)

Sources:[1][2][3][6][9]

Physical Characteristics

The key physical properties of EN40B steel are summarized in the following table.

Property Value
Density 7.85 g/cm?3
Modulus of Elasticity 210 GPa
Thermal Conductivity 44.0 W/m-K
Specific Heat Capacity 460 J/kg-K
Poisson's Ratio 0.3
Source:[9]

Mechanical Characteristics

The mechanical properties of EN40B are highly dependent on its heat treatment condition. The
data below is presented for common conditions, including the typically supplied hardened and
tempered 'T' condition.
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0.2%
. . Impact
Tensile Proof/Yiel . Hardness Hardness
o Elongatio (lzod/Cha .
Condition Strength d (Brinell, (Rockwell
n (%) rpy KCV
(N/mm?) Strength 3) HB) )
(N/mm?)
Annealed - - - - 255 (max) ~99 HRB
Condition ) ) ] ~25-32
850-1000 680 (min) 13 (min) 50 (min) 248 - 302
T HRC
Condition ] ) ] ~28-36
925-1075 755 (min) 12 (min) 42 (min) 269 - 331
'U' HRC
Nitrided 61 - 65
- - - - >750 VPN
Case HRC

Sources:[2]

(315106108l
[10]

Heat Treatment and Processing

The mechanical properties of EN40OB are developed through carefully controlled heat treatment
processes. The primary workflows include hardening and tempering to achieve the core
properties, followed by an optional nitriding stage for surface hardening.

Hardening & Tempering

. Harden: Post-O h Temper: Final Stat Result:
Start (Annealed EN40B) g Heat to 880-910°C ost-Quenc Reheat to 570-700°C inal tate Hardened & Tempered
Soak & Quench in Oil/Water Cool in Air (e.g., 'T' Condition)

Figure 1: General Heat Treatment Workflow for EN40B

Click to download full resolution via product page
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Caption: General Heat Treatment Workflow for EN40B.

The key characteristic of EN4OB is its suitability for nitriding. This process creates a hard, wear-
resistant surface while maintaining the core's toughness.
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Nitriding

Hardened & Tempered
EN40B Component

Place in Furnace
with Nitrogen-Rich Atmosphere
(e.g., Ammonia Gas)
Heat to ~500°C

Nitrogen diffuses into surface,
forming hard nitrides

Final Product:
Hard Case (61-65 HRC)
Tough Core

\- J

Figure 2: Nitriding Surface Hardening Process
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Data Analysis & Reporting

Figure 3: Material Characterization Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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